N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2-methylbenzamide
• InChI: InChI=1S/C15H18N4O/c1-11-6-4-5-7-12(11)15(20)17-10-13-16-9-8-14(18-13)19(2)3/h4-9H,10H2,1-3H3,(H,17,20)
• InChI Key: BVTJUXLBPULAOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2=NC=CC(=N2)N(C)C
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

“N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide” is a chemical compound. It has been mentioned in the context of a highly selective type II PDGFRα kinase inhibitor. This compound is related to the treatment of chronic eosinophilic leukemia.

Scientific Research Applications

Antiproliferative Activity

• Design and Synthesis : The compound has been involved in studies focusing on design and synthesis, particularly in the context of antiproliferative activities against various cancer cell lines. For instance, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, a structurally related compound, was synthesized and showed marked inhibition against several human cancer cell lines, indicating potential anticancer activity (Huang et al., 2020).

Imaging and Radioligands

• Development of Radioligands : This compound has been used in the development of novel radioligands for positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 (mGluR1) in the brain. This includes synthesis, evaluation, and application in rodent brain imaging (Fujinaga et al., 2012).

Drug Development for Cancer Treatment

• Kinesin Spindle Protein Inhibitors : As part of a series of kinesin spindle protein (KSP) inhibitors, related compounds have shown promising results in inhibiting cancer cell proliferation and inducing cellular death, making them potential candidates for cancer treatment (Theoclitou et al., 2011).

Research in Molecular Structure

• Structural Analysis : Compounds similar to N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide have been studied for their crystal structures and molecular properties, contributing to a deeper understanding of molecular interactions and electronic properties (Forbes et al., 2001).

Histone Deacetylase Inhibition

• Histone Deacetylase Inhibitors : Compounds with pyrimidinyl groups have been evaluated as histone deacetylase (HDAC) inhibitors, showing potential as anticancer drugs by blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).

Neuropharmacology

• mGluR1 Antagonists : Research into compounds with structural similarity has led to the discovery of potent metabotropic glutamate receptor 1 (mGluR1) antagonists, which have potential applications in neuropharmacology and the study of neurological disorders (Satoh et al., 2009).